Ethyl 1-(3-bromophenyl)-4-((4-nitrobenzyl)oxy)-6-oxo-1,6-dihydropyridazine-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Ethyl 1-(3-bromophenyl)-4-((4-nitrobenzyl)oxy)-6-oxo-1,6-dihydropyridazine-3-carboxylate is a useful research compound. Its molecular formula is C20H16BrN3O6 and its molecular weight is 474.267. The purity is usually 95%.
BenchChem offers high-quality Ethyl 1-(3-bromophenyl)-4-((4-nitrobenzyl)oxy)-6-oxo-1,6-dihydropyridazine-3-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 1-(3-bromophenyl)-4-((4-nitrobenzyl)oxy)-6-oxo-1,6-dihydropyridazine-3-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
Researchers have utilized ethyl 1-(3-bromophenyl)-4-((4-nitrobenzyl)oxy)-6-oxo-1,6-dihydropyridazine-3-carboxylate in the synthesis of new compounds. For instance, novel pyrazoline derivatives have been synthesized, characterized, and evaluated for their inhibitory activities against human carbonic anhydrase I and II isozymes and acetylcholinesterase enzyme, showing promising Ki values (Turkan et al., 2019). Moreover, the compound has been used in the synthesis of methyl 3,4-dihydro-4-oxo-1H-2-benzothiopyran-3-carboxylate and related thiopyrano-compounds, highlighting its versatility in creating a variety of heterocyclic structures (Scrowston & Shaw, 1976).
Anticancer Activity
Research has also explored the anticancer potential of derivatives synthesized from ethyl 1-(3-bromophenyl)-4-((4-nitrobenzyl)oxy)-6-oxo-1,6-dihydropyridazine-3-carboxylate. For example, new 4-amino-3-(p-methoxybenzyl)-4,5-dihydro-1,2,4-triazole-5-one derivatives were evaluated for their anticancer activity against a panel of 60 cell lines derived from various cancer types, demonstrating the compound's application in developing potential anticancer agents (Bekircan et al., 2008).
Pharmacological Screening
Further, the synthesis of 3, 4-dihydropyrimidin-2-one derivatives from ethyl 1-(3-bromophenyl)-4-((4-nitrobenzyl)oxy)-6-oxo-1,6-dihydropyridazine-3-carboxylate and their subsequent in vitro pharmacological screening have been documented. These compounds have been evaluated for antimicrobial activity against various bacterial and fungal species, as well as for their antioxidant properties, showcasing the compound's potential in the discovery of new antimicrobial and antioxidant agents (Dey et al., 2022).
properties
IUPAC Name |
ethyl 1-(3-bromophenyl)-4-[(4-nitrophenyl)methoxy]-6-oxopyridazine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16BrN3O6/c1-2-29-20(26)19-17(30-12-13-6-8-15(9-7-13)24(27)28)11-18(25)23(22-19)16-5-3-4-14(21)10-16/h3-11H,2,12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ORWAYSGUOQQJCX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NN(C(=O)C=C1OCC2=CC=C(C=C2)[N+](=O)[O-])C3=CC(=CC=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16BrN3O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
474.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 1-(3-bromophenyl)-4-((4-nitrobenzyl)oxy)-6-oxo-1,6-dihydropyridazine-3-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.